Cas no 24612-48-4 (Benzenamine, 3,3'-sulfonylbis[6-(1-piperidinyl)-)

• Product Name: Benzenamine, 3,3'-sulfonylbis[6-(1-piperidinyl)-
• CAS No: 24612-48-4
• MF: C₂₂H₃₀N₄O₂S
• MW: 414.564203739166
• CID: 290700
• PubChem ID: 286034
• Update Time: 2025-04-19

Benzenamine, 3,3'-sulfonylbis[6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidino-3-aminophenyl sulfone
• 5-([3-Amino-4-(1-piperidinyl)phenyl]sulfonyl)-2-(1-piperidinyl)phenylamine
• SMR001798191
• CHEMBL1902711
• 5-([3-Amino-4-(1-piperidinyl)phenyl]sulfonyl)-2-(1-piperidinyl)phenylamine #
• 3,3'-Sulfonylbis[6-(piperidin-1-yl)aniline]
• 24612-48-4
• XYKSNUXALGEQNR-UHFFFAOYSA-N
• Bis(4-piperidino-3-aminophenyl)sulfone
• NSC-143716
• DTXSID10947513
• MLS002920604
• NSC143716
• Benzenamine, 3,3'-sulfonylbis[6-(1-piperidinyl)-

• Inchi： 1S/C22H30N4O2S/c23-19-15-17(7-9-21(19)25-11-3-1-4-12-25)29(27,28)18-8-10-22(20(24)16-18)26-13-5-2-6-14-26/h7-10,15-16H,1-6,11-14,23-24H2
• InChI Key： XYKSNUXALGEQNR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N1CCCCC1)(C1C=CC(=C(C=1)N)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 414.20900
• Monoisotopic Mass: 414.20894739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.04000
• LogP: 6.03760